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Compound of Interest

Compound Name: Zirconium carboxyethyl acrylate
CAS No.: 123633-53-4
Cat. No.: B1141682
Get Quote
. J

Advanced Hybrid Monomer for Optical and Biomedical
Composites

Document Type: Technical Whitepaper Target Audience: Pharmaceutical Scientists,
Biomaterials Engineers, and Device Developers.

Executive Summary & ldentity

Zirconium Carboxyethyl Acrylate is a heterometallic-organic monomer that bridges the gap
between organic polymers and inorganic ceramics. Unlike standard acrylates, it contains a
Zirconium (IV) core coordinated with carboxyethyl acrylate ligands. This structure allows it to
undergo dual-phase solidification:

e Organic Phase: Free-radical polymerization of the acrylate tails.

¢ Inorganic Phase: Densification of the Zirconium core, contributing to high refractive index
(R1) and radiopacity.
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Chemical Identification

Property Detail
CAS Number 123633-53-4
Chemical Name Zirconium(1V) carboxyethyl acrylate

Zr-CEA,; Zirconium acrylate monomer;

Synonyms
Zr(CH2CHCO2CH2CH2CO2)4
Molecular Formula C24H32016Zr (Idealized)
Molecular Weight ~663.7 g/mol
Viscous liquid (often supplied as 60% solution in
Appearance
n-propanol)
N Soluble in alcohols (n-propanol, ethanol),
Solubility

acrylates; Hydrolytically sensitive.[1]

Mechanism of Action: Hybrid Polymerization

For researchers developing hydrogels or dental composites, understanding the curing
mechanism is vital. CAS 123633-53-4 acts as a multi-arm crosslinker.

Mechanistic Pathway
e Initiation: Photoinitiators (e.g., TPO, Irgacure) generate radicals upon UV exposure.

» Propagation (Organic): The acrylate double bonds (

) attack adjacent monomers (e.g., HEMA, PEG-DA), integrating the Zr-core into the polymer
backbone.

¢ Densification (Inorganic): The high atomic number of Zirconium (

) increases the electron density of the matrix, raising the Refractive Index (RI) to >1.60 and
providing X-ray contrast (radiopacity) without leaching free metal ions.

Visualization: Hybrid Crosslinking Topology
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Dual Functionality
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Caption: The tetra-functional structure allows the Zr-core to act as a central hub, crosslinking
up to four polymer chains while embedding inorganic properties.

Applications in Drug Development & MedTech

While not an Active Pharmaceutical Ingredient (API), this compound is a high-value excipient
and biomaterial precursor.

A. Dental & Orthopedic Composites (ORMOCERS)

* Problem: Standard resin composites often lack the translucency of natural enamel because
the resin (RI ~1.50) does not match the filler (Zirconia/Glass Rl ~1.55-1.65).

¢ Solution: Adding CAS 123633-53-4 raises the resin's RI to match the filler.
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o Benefit: "Invisible" restorations with high mechanical strength and biocompatibility.

B. Radiopaque Hydrogels for Drug Delivery

e Application: Injectable hydrogels for oncology (chemo-embolization).

e Function: The Zirconium moiety renders the hydrogel visible under CT/Fluoroscopy, allowing
clinicians to verify the depot placement non-invasively.

e Protocol Insight: Copolymerizing with PEG-Diacrylate (PEGDA) creates a stable, non-
leaching radiopaque gel.

C. Surface Modification of Medical Implants

» Use: Coating titanium implants to improve osseointegration.

e Mechanism: The carboxylate groups bind to the metal substrate, while the acrylate groups
allow for the grafting of bioactive polymers (e.g., anti-fouling layers).

Experimental Protocols
Protocol 1: Synthesis of High-RI Hybrid Coating

Objective: Create a transparent, scratch-resistant coating with Rl > 1.60.
e Preparation:
o Solvent: n-Propanol (as supplied) or dilute with PGMEA.

o Monomer Mix: Mix CAS 123633-53-4 (50 wt%) with Dipentaerythritol hexaacrylate (DPHA)
(45 wt%).

o Initiator: Add 5 wt% Irgacure 184 (Photoinitiator).
» Dispersion: Sonicate for 10 mins to ensure homogeneity. Filter through 0.45 um PTFE filter.
o Deposition: Spin-coat onto glass/silicon substrate (1000 RPM, 30s).

e Curing:
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o Step A (Soft Bake): 60°C for 2 mins (remove solvent).

o Step B (UV Cure): Expose to UV-LED (365nm) at 500 mJ/cm? under Nitrogen purge
(oxygen inhibition causes tackiness).

» Validation: Measure RI using an Ellipsometer.

Protocol 2: Fabrication of Radiopaque Hydrogel Beads

Objective: Synthesize drug-eluting beads visible under X-ray.

Aqueous Phase: Dissolve PEG-Diacrylate (MW 700) in PBS (10% wi/v).

e Zr-Monomer Phase: Dilute CAS 123633-53-4 in minimal ethanol (it is hydrophobic; requires
co-solvent).

o Emulsification: Mix phases under high shear to form micro-droplets.
e Crosslinking: Add Ammonium Persulfate (APS) and TEMED.
« Purification: Dialyze against PBS for 48 hours to remove unreacted monomer and solvent.

e Loading: Soak beads in Doxorubicin solution for 24 hours.

Key Physical Data for Formulators
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Parameter

Value

Relevance

Refractive Index (Liquid)

1.48 — 1.52 (Solvent
dependent)

Increases to >1.60 upon

curing/film formation.

Viscosity

100 — 500 cP (at 25°C)

Suitable for spin coating and

inkjet printing.

Density

~1.10 g/mL

Higher than standard acrylates

due to Zr content.

Thermal Stability

Stable < 100°C (Liquid)

Avoid high heat before curing

to prevent gelation.

Storage

2-8°C, Dark

Acrylates are light-sensitive;
requires inhibitor (MEHQ).

Safety & Handling (E-E-A-T)

o Sensitization: Like all acrylates, this compound is a skin sensitizer. Double-gloving (Nitrile) is

required.

 Inhalation: The n-propanol carrier is volatile. Handle in a fume hood.

 Zirconium Toxicity: Elemental Zr is generally considered biocompatible (inert). However,

unreacted monomers are cytotoxic. Thorough washing/dialysis of the final cured material is

mandatory for biomedical use to remove residual monomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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